Cas no 33166-79-9 (Ethyl 3-oxo-3-(m-tolyl)propanoate)

Ethyl 3-oxo-3-(m-tolyl)propanoate is a versatile β-keto ester compound widely used in organic synthesis and pharmaceutical intermediates. Its structure features an ethyl ester group adjacent to a ketone functionality, making it a valuable precursor for Claisen condensations, Michael additions, and other carbon-carbon bond-forming reactions. The m-tolyl substituent enhances its reactivity in aromatic substitution processes. This compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic applications. Its balanced solubility in common organic solvents facilitates handling in laboratory and industrial settings. Researchers value this intermediate for its efficiency in constructing complex molecular frameworks, particularly in fine chemical and active pharmaceutical ingredient (API) synthesis.

Ethyl 3-oxo-3-(m-tolyl)propanoate structure

33166-79-9 structure

Product Name:Ethyl 3-oxo-3-(m-tolyl)propanoate

CAS No:33166-79-9

MF:C₁₂H₁₄O₃

MW:206.237763881683

MDL:MFCD03424816

CID:304449

PubChem ID:24879802

Update Time:2025-06-07

Ethyl 3-oxo-3-(m-tolyl)propanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-oxo-3-(m-tolyl)propanoate
- 3-OXO-3-M-TOLYL-PROPIONIC ACID ETHYL ESTER
- Benzenepropanoic acid,3-methyl-b-oxo-, ethyl ester
- Ethyl (3-Methylbenzoyl)acetate
- Ethyl 3-(3-methylphenyl)-3-oxopropanoate
- Ethyl m-toluoylacetate
- 3-(3-methylphenyl)-3-oxopropionic acid ethyl ester
- 3-oxo-3-(3-methylphenyl)propionic acid ethyl ester
- ethyl 3-oxo-3-m-tolylpropanoate
- ethyl m-methylbenzoylacetate
- 3-Oxo-3-(m-tolyl)propionic acid ethyl ester
- Ethyl 2-(3-methylbenzoyl)acetate
- Ethyl 3-oxo-3-(m-tolyl)propionate
- 33166-79-9
- SCHEMBL1167294
- 3-OXO-3-M-TOLylpropanoic acid ethyl ESTER
- FT-0639082
- Benzenepropanoic acid, 3-methyl-.beta.-oxo-, ethyl ester
- DTXSID30375091
- s11906
- CS-W005940
- AC-26789
- BB 0253296
- 3-Oxo-3-(m-tolyl)propionic acid ethyl ester, Ethyl 2-(3-methylbenzoyl)acetate
- 3-OXO-3-M-TOLYL-PROPIONICACIDETHYLESTER
- SY058425
- AS-11471
- LLFKVNDSLHMEQC-UHFFFAOYSA-N
- ethyl 3-methyl-benzoyl-acetate
- AKOS000266401
- 3-Oxo-3-m-tolylpropionate ethyl ester
- 3-Oxo-3-(3-tolyl)propionic acid ethyl ester
- MFCD03424816
- 3-oxo-3-m-tolylpropionic acid-ethyl ester
- J-019052
- ALBB-020946
- benzenepropanoic acid, 3-methyl-beta-oxo-, ethyl ester
- CHEMBL5286399
- STL185687
- MDL： MFCD03424816
- Inchi： 1S/C12H14O3/c1-3-15-12(14)8-11(13)10-6-4-5-9(2)7-10/h4-7H,3,8H2,1-2H3
- InChI Key： LLFKVNDSLHMEQC-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C1C=CC=C(C)C=1)=O)=O

Computed Properties

Exact Mass: 206.09400
Monoisotopic Mass: 206.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.4A^2
Surface Charge: 0
Tautomer Count: 3
XLogP3: nothing

Experimental Properties

Color/Form: liquid
Density: 1.083 g/mL at 25 °C(lit.)
Melting Point: No data available
Boiling Point: 273-274 °C(lit.)
Flash Point: >230 °F
Refractive Index: n20/D 1.5290(lit.)
PSA: 43.37000
LogP: 2.13090
Solubility: Not determined

Ethyl 3-oxo-3-(m-tolyl)propanoate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at room temperature

Ethyl 3-oxo-3-(m-tolyl)propanoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 3-oxo-3-(m-tolyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM192716-5g	Ethyl 3-(3-methylphenyl)-3-oxopropanoate	33166-79-9	95%	5g	$224	2021-06-16
Chemenu	CM192716-10g	Ethyl 3-(3-methylphenyl)-3-oxopropanoate	33166-79-9	95%	10g	$393	2021-06-16
Chemenu	CM192716-25g	Ethyl 3-(3-methylphenyl)-3-oxopropanoate	33166-79-9	95%	25g	$785	2021-06-16
Alichem	A019138776-5g	Ethyl 3-oxo-3-(m-tolyl)propanoate	33166-79-9	95%	5g	$240.00	2023-09-02
Alichem	A019138776-10g	Ethyl 3-oxo-3-(m-tolyl)propanoate	33166-79-9	95%	10g	$436.80	2023-09-02
Alichem	A019138776-25g	Ethyl 3-oxo-3-(m-tolyl)propanoate	33166-79-9	95%	25g	$856.80	2023-09-02
TRC	E926713-50mg	Ethyl 3-Oxo-3-(m-tolyl)propanoate	33166-79-9		50mg	$ 50.00	2022-06-05
TRC	E926713-100mg	Ethyl 3-Oxo-3-(m-tolyl)propanoate	33166-79-9		100mg	$ 65.00	2022-06-05
TRC	E926713-500mg	Ethyl 3-Oxo-3-(m-tolyl)propanoate	33166-79-9		500mg	$ 135.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-HQ621-200mg	Ethyl 3-oxo-3-(m-tolyl)propanoate	33166-79-9	95%	200mg	88.0CNY	2021-07-14

Ethyl 3-oxo-3-(m-tolyl)propanoate Production Method

Ethyl 3-oxo-3-(m-tolyl)propanoate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:33166-79-9)3-OXO-3-M-TOLYL-PROPIONIC ACID ETHYL ESTER

Order Number:sfd4052

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Ethyl 3-oxo-3-(m-tolyl)propanoate Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
3. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
4. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220

Related Categories

33166-79-9 (Ethyl 3-oxo-3-(m-tolyl)propanoate) Related Products

Recommended suppliers